Anthraquinone

• CAS No.: 84-65-1
• Product Name: Anthraquinone
• Molecular Formula: C14H8O2; C6H4(CO)2C6H4; C14H8O2
• Molecular Weight: 208.21 g/mol
• IUPAC Name: anthracene-9,10-dione
• Standard InChI: InChI=1S/C14H8O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-8H
• Standard InChIKey: RZVHIXYEVGDQDX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
• Appearance: Powder
• Boiling Point: 714 to 718 °F at 760 mm Hg (NTP, 1992); 377.0 °C; 377 °C at 760 mm Hg; 380 °C
• Colorform: Light yellow, slender monoclinic prisms by sublimation in vacuo. Almost colorless, orthorhombic, bipyramidal crystals from sulfuric acid and water.; Yellow rhombic needles from alcohol, benzene; Yellow-green crystals
• Density: 1.438 at 68 °F (NTP, 1992); 1.42-1.44 at 20 °C/4 °C; 1.4 g/cm³
• Flash Point: 365 °F (NTP, 1992); 365 °F (185 °C) (Closed cup); 185 °C c.c.
• Melting Point: 547 °F (sublimes) (NTP, 1992); 286.0 °C; 286 °C
• Physical Description: Anthraquinone appears as yellow crystals or powder. (NTP, 1992); DryPowder; WetSolid; LIGHT YELLOW CRYSTALS.
• Description: Anthraquinone is a polycyclic aromatic hydrocarbon derived from anthracene or phthalic anhydride. Anthraquinone is used in the manufacture of dyes, in the textile and pulp industries, and as a bird repellant.; Anthraquinone appears as yellow crystals or powder. (NTP, 1992); 9,10-anthraquinone is an anthraquinone that is anthracene in which positions 9 and 10 have been oxidised to carbonyls.
• Shelf Life: Stable to acids and alkalis.
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); 6.48e-06 M; 0.44 g/100 g alc at 25 °C; 2.25 g/100 g boiling alc; 0.11 g/100 g ether at 25 °C; 0.61 g/100 g chloroform at 20 °C; 0.26 g/100 g benzene at 20 °C; 0.30 g/100 g toluene at 25 °C; SOL IN CONCN SULFURIC ACID; Soluble in acetone; In water, 1.353 mg/L at 25 °C; Solubility in water: very poo
• Synonyms: 9,10-Anthracenedione; 1,4,11,12-Tetrahydro-9,10-anthraquinone; 9,10-Anthraquinone; Anthracene-9,10-quinone; Anthradione; Avipel; DAQ-N; Flight Control; Flight Control Plus; Hoelite; Kawasaki SAQ; Morkit; NSC 7957; SAQ; SAQ (quinone)
• Vapor Density: 7.16 (NTP, 1992) (Relative to Air); 7.16 (Air = 1); Relative vapor density (air = 1): 7.16
• Vapor Pressure: 1 mm Hg at 374 °F (NTP, 1992); 1.16e-07 mmHg; 1.16X10-7 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible
• PubChem Compound: 6780
• Last Modified: Nov 11 2021